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Compound of Interest

Compound Name:
7-Bromobenzofuran-2-carboxylic

acid

Cat. No.: B1341860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Bromobenzofuran-2-carboxylic
acid, a key building block in medicinal chemistry and materials science. It is intended to serve

as a valuable resource for professionals engaged in research and development.

Core Chemical Data
7-Bromobenzofuran-2-carboxylic acid is a heterocyclic compound with the chemical formula

C₉H₅BrO₃.[1] Its structure features a benzofuran core, which is a fusion of a benzene ring and

a furan ring, with a bromine atom substituted at the 7th position and a carboxylic acid group at

the 2nd position.[2] This arrangement of functional groups makes it a versatile intermediate for

the synthesis of more complex molecules.

Physicochemical Properties
A summary of the key quantitative data for 7-Bromobenzofuran-2-carboxylic acid is

presented in the table below. This information is crucial for its handling, storage, and

application in chemical syntheses.
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Property Value Reference

CAS Number 550998-59-9 [1][2][3][4]

Molecular Weight 241.04 g/mol [1][3]

Chemical Formula C₉H₅BrO₃ [1][3]

Purity ≥97% - 98% [2][5]

Physical Form Powder [2]

Boiling Point 370.9°C at 760 mmHg [3]

Storage Conditions 2-8°C, dry seal [3]

MDL Number MFCD10699647 [3]

Experimental Protocols
Due to its utility in the synthesis of bioactive molecules, several experimental protocols

involving 7-Bromobenzofuran-2-carboxylic acid have been developed. A general workflow

for its use as a synthetic intermediate is outlined below.

General Synthetic Workflow
The following diagram illustrates a typical workflow for the utilization of 7-Bromobenzofuran-2-
carboxylic acid in the synthesis of more complex derivatives, often involving coupling

reactions and functional group transformations.
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Caption: General synthetic workflow using 7-Bromobenzofuran-2-carboxylic acid.

Applications in Research and Development
7-Bromobenzofuran-2-carboxylic acid is a valuable intermediate in the synthesis of a variety

of compounds with potential therapeutic applications. Its derivatives have been investigated for

their activity as antipsychotics, anti-inflammatory agents, and anticancer drugs. The benzofuran

scaffold is a common feature in many biologically active molecules, and the presence of the

bromine and carboxylic acid groups provides convenient handles for synthetic modification.

Furthermore, this compound is utilized in the preparation of agrochemicals and functional

materials. The bromine atom can participate in various cross-coupling reactions, enabling the

construction of complex organic frameworks with tailored electronic and photophysical

properties.
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While specific signaling pathways directly involving 7-Bromobenzofuran-2-carboxylic acid
are not extensively documented in publicly available literature, its derivatives are designed to

interact with various biological targets. For instance, benzofuran-based compounds have been

shown to interact with central nervous system receptors. The logical relationship for designing

a drug candidate from this starting material is depicted below.
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Caption: Logical workflow for drug discovery starting from 7-Bromobenzofuran-2-carboxylic
acid.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling 7-
Bromobenzofuran-2-carboxylic acid. It is advisable to consult the Safety Data Sheet (SDS)

provided by the supplier for detailed information on handling, storage, and disposal. Standard

laboratory practices, including the use of personal protective equipment (PPE) such as gloves,

safety glasses, and a lab coat, are recommended. The compound should be stored in a cool,

dry, and well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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